Hordenine

• CAS No.: 539-15-1
• Product Name: Hordenine
• Molecular Formula: C10H15NO
• Molecular Weight: 165.23 g/mol
• IUPAC Name: 4-[2-(dimethylamino)ethyl]phenol
• Standard InChI: InChI=1S/C10H15NO/c1-11(2)8-7-9-3-5-10(12)6-4-9/h3-6,12H,7-8H2,1-2H3
• Standard InChIKey: KUBCEEMXQZUPDQ-UHFFFAOYSA-N
• SMILES: CN(C)CCC1=CC=C(C=C1)O
• Canonical SMILES: CN(C)CCC1=CC=C(C=C1)O
• Appearance: Assay:≥95%A crystalline solid
• Melting Point: 117.5 °C; 117.5°C
• Physical Description: Solid
• Description: Hordenine, also known as anhalin or cactine, belongs to the class of organic compounds known as phenethylamines. Phenethylamines are compounds containing a phenethylamine moiety, which consists of a phenyl group substituted at the second position by an ethan-1-amine. Hordenine exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). Outside of the human body, hordenine can be found in a number of food items such as sweet orange, cereals and cereal products, oat, and tamarind. This makes hordenine a potential biomarker for the consumption of these food products.; Hordenine is a phenethylamine alkaloid. It has a role as a human metabolite and a mouse metabolite.
• Related CAS: 3595-05-9 (unspecified sulfate); 6027-23-2 (hydrochloride); 622-64-0 (sulfate[2:1]); 62493-39-4 (sulfate[1:1])
• Solubility: 0.04 M; 7 mg/mL
• Synonyms: 4-(2-Dimethylaminoethyl)phenol; Eremursine; p-[2-(Dimethylamino)ethyl]phenol; Anhalin; Anhaline; Cactine; Hordenin; N,N-Dimethyl-4-hydroxy-β-phenethylamine; N,N-Dimethyl-p-hydroxyphenethylamine; N,N-Dimethyltyramine; Ordenina; Peyocactine; p-Hydroxy
• PubChem Compound: 68313
• Last Modified: Nov 11 2021